Cas no 159890-08-1 (1H-Indole, 3,3'-methylenebis[5-methyl-)

• Product Name: 1H-Indole, 3,3'-methylenebis[5-methyl-
• CAS No: 159890-08-1
• MF: C₁₉H₁₈N₂
• MW: 274.359624385834
• CID: 2780119
• PubChem ID: 9856798
• Update Time: 2025-04-21

1H-Indole, 3,3'-methylenebis[5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3,3'-methylenebis[5-methyl-
• SCHEMBL18383116
• CHEMBL4093996
• DTXSID30431888
• 159890-08-1

• Inchi： 1S/C19H18N2/c1-12-3-5-18-16(7-12)14(10-20-18)9-15-11-21-19-6-4-13(2)8-17(15)19/h3-8,10-11,20-21H,9H2,1-2H3
• InChI Key： QXRRIIRICIOADU-UHFFFAOYSA-N
• SMILES： N1C=C(C2C=C(C)C=CC1=2)CC1=CNC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 274.146998583g/mol
• Monoisotopic Mass: 274.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 31.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles